Cas no 175277-04-0 (2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester)

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester structure
175277-04-0 structure
Product Name:2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester
CAS No:175277-04-0
MF:C17H22N2O2
MW:286.368784427643
MDL:MFCD00085053
CID:133854
PubChem ID:40429214
Update Time:2025-09-28

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-benzyl-3-(tert-butyl)-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-, ethyl ester
    • 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • ethyl 2-benzyl-5-tert-butylpyrazole-3-carboxylate
    • AG-E-25610
    • CTK4D5775
    • I14-34827
    • KB-111677
    • OR29675
    • BUTTPARK 153\57-03
    • ETHYL 1-BENZYL-3-TERT-BUTYLPYRAZOLE-5-CARBOXYLATE
    • CS-0320799
    • DTXSID40654364
    • ethyl 1-benzyl-3-tert-butyl-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-, ethyl ester
    • 1H-Pyrazole-5-carboxylicacid,3-(1,1-dimethylethyl)-1-(phenylmethyl)-,ethyl ester
    • 175277-04-0
    • AKOS015908814
    • AS-5166
    • FT-0706888
    • MFCD00085053
    • SCHEMBL25346695
    • 2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester
    • MDL: MFCD00085053
    • Inchi: 1S/C17H22N2O2/c1-5-21-16(20)14-11-15(17(2,3)4)18-19(14)12-13-9-7-6-8-10-13/h6-11H,5,12H2,1-4H3
    • InChI Key: VZAHPLKSERLTAN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC(C(C)(C)C)=NN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 286.16800
  • Monoisotopic Mass: 286.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 418.8°Cat760mmHg
  • Flash Point: 207.1°C
  • Refractive Index: 1.539
  • PSA: 44.12000
  • LogP: 3.40560
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester Security Information

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Benzyl-5-tert-butyl-2H-pyrazole-3-carboxylic Acid Ethyl Ester Pricemore >>

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abcr
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